(1-(2-aminopropyl)-1H-1,2,3-triazol-4-yl)methanol hydrochloride

• IUPAC Name: [1-(2-aminopropyl)triazol-4-yl]methanol;hydrochloride
• InChI: InChI=1S/C6H12N4O.ClH/c1-5(7)2-10-3-6(4-11)8-9-10;/h3,5,11H,2,4,7H2,1H3;1H
• InChI Key: VVCBBIMCBFOIAQ-UHFFFAOYSA-N
• Canonical SMILES: CC(CN1C=C(N=N1)CO)N.Cl
• Molecular Formula: C6H13ClN4O
• Molecular Weight: 192.65 g/mol

Description

The compound you mentioned is a derivative of aminopropyl and triazol, which are both common structures in organic chemistry. Aminopropyl refers to a propyl (three-carbon) chain with an amine group (-NH2), and triazol is a type of heterocyclic compound that contains a five-membered ring with three nitrogen atoms.

Synthesis Analysis

While specific synthesis methods for this compound were not found, similar compounds are often synthesized through multi-step reactions involving the formation of the triazole ring via click chemistry or other similar methods.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its specific structure. Amines are generally polar and can form hydrogen bonds, which could make this compound soluble in water.

Scientific Research Applications

Triazole Derivatives in Drug Development and Biological Activities

Triazoles, including derivatives similar to the specified compound, have been extensively studied for their potential in drug development due to their diverse biological activities. The triazole core structure is a common motif in pharmaceuticals because of its stability and versatility in binding to various biological targets. Research has explored triazoles for their anti-inflammatory, antimicrobial, antimycobacterial, antitumoral, and antiviral properties, among others (Ferreira et al., 2013). Additionally, the use of amino-1,2,4-triazoles as raw materials in fine organic synthesis showcases their importance in producing pharmaceuticals, dyes, and agricultural products (Nazarov et al., 2021).

Triazoles in Material Science and Catalysis

The versatility of triazoles extends beyond biological applications into material science and catalysis. The click chemistry approach, utilizing azide-alkyne cycloaddition to synthesize triazole derivatives, is crucial for developing materials with specific properties and for bioconjugation in drug delivery systems (Kaushik et al., 2019). Moreover, advances in triazole synthesis have been directed towards eco-friendly procedures, indicating a growing emphasis on sustainability within this research domain (de Souza et al., 2019).

Environmental and Industrial Applications

Triazole derivatives also find applications in environmental and industrial contexts. For instance, they are studied for their role as corrosion inhibitors, offering protection to metals and alloys in aggressive media. This research area highlights the molecular design of triazole compounds to improve the efficiency and selectivity of corrosion protection strategies (Hrimla et al., 2021).

Safety And Hazards

The safety and hazards of a specific compound would depend on its structure and properties. It’s important to handle all chemicals with appropriate safety measures.

Future Directions

The future directions for research on this compound would depend on its potential applications. For example, if it has medicinal properties, future research could focus on optimizing its synthesis, improving its efficacy, or reducing its side effects.